Lanthionine

• IUPAC Name: (2R)-2-amino-3-[(2R)-2-amino-2-carboxyethyl]sulfanylpropanoic acid
• InChI: InChI=1S/C6H12N2O4S/c7-3(5(9)10)1-13-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1
• InChI Key: DWPCPZJAHOETAG-IMJSIDKUSA-N
• Canonical SMILES: C(C(C(=O)O)N)SCC(C(=O)O)N
• Isomeric SMILES: C([C@@H](C(=O)O)N)SC[C@@H](C(=O)O)N
• Molecular Formula: C6H12N2O4S
• DSSTOX Substance ID: DTXSID40871812, DTXSID601020926
• Molecular Weight: 208.24 g/mol
• CAS RN: 922-55-4, 3183-08-2

Description

Lanthionine is a sulfur-containing amino acid that is formed by the cyclization of two cysteine residues. It is a non-proteinogenic amino acid that is found in various foods, such as cheese, milk, and meat. This compound has gained attention in recent years due to its potential therapeutic applications in various diseases.

Scientific Research Applications

• Neuroprotective and Anti-inflammatory Properties : Lanthionine (Lan) is a nonproteogenic amino acid found in significant concentrations in the mammalian brain. It is involved in neuroprotective, neuritigenic, and anti-inflammatory activities, potentially influencing physiological processes like signal transduction and insulin sensitization (Hensley, Venkova, & Christov, 2010).

• Antibacterial Applications : this compound is a key constituent in lantibiotics, a class of peptide antibiotics. It is also an essential component of peptidoglycan in Fusobacterium species. Research into new antibacterial drugs incorporating this compound is ongoing, given its unique structural properties (Denoël, Lemaire, & Luxen, 2018).

• Production of Lanthipeptides : Lanthipeptides, which are ribosomally synthesized and post-translationally modified peptides, have potential therapeutic uses. However, their production for clinical studies and pharmaceutical commercialization faces challenges. Both chemical synthesis and in vivo biosynthesis are explored for sustainable production (Ongey & Neubauer, 2016).

• Role as a Novel Uremic Toxin : this compound has been identified as a potential novel uremic toxin. It accumulates in blood during uremia and may contribute to cardiovascular mortality in uremic patients due to its effect on sulfur amino acid metabolism (Perna, Zacchia, Trepiccione, & Ingrosso, 2017).

• Synthesis and Stability Studies : The synthesis of this compound for use in medicinal applications is non-trivial due to protectional requirements. Studies have explored efficient stereo-specific routes to orthogonally protected this compound (Swali, Matteucci, Elliot, & Bradley, 2002).

• Applications in Alzheimer's Disease : this compound ketimine, a derivative of this compound, showed potential in treating Alzheimer's disease. It diminished cognitive decline and brain pathology in mouse models, suggesting that this compound derivatives could be a new class of therapeutics for neurodegenerative diseases (Hensley et al., 2013).

• Target for Anti-Inflammatory Drugs : this compound synthetase C-like protein 2 (LANCL2) is a target for developing novel drugs and nutraceuticals against inflammatory diseases. Computational modeling and molecular docking identified potential ligands for LANCL2, indicating its role as a therapeutic target (Lu et al., 2012).

Mechanism of Action

Target of Action

Lanthionine, also known as L-Lanthionine, is a this compound-containing peptide antibiotic . It primarily targets Gram-positive bacteria . The compound’s primary target is the cell wall precursor lipid II . The interaction with lipid II is essential for the compound’s antibacterial activity .

Mode of Action

This compound interacts with its target, lipid II, in two main ways . The first mechanism involves the abduction of lipid II from the septum, which inhibits cell wall biosynthesis . The second mechanism involves the formation of pores composed of lipid II and this compound . These pores disrupt the bacterial membrane, leading to cell death .

Biochemical Pathways

This compound is a product of the transsulfuration enzyme cystathionine-β-synthase (CβS) . It undergoes aminotransferase conversion to yield an unusual cyclic thioether, this compound ketimine (LK) . LK has been found to possess neuroprotective, neuritigenic, and anti-inflammatory activities .

Pharmacokinetics

One study on a this compound synthetase c-like 2 (lancl2) agonist, bt-11, showed that the compound had a prolonged half-life in plasma . This suggests that this compound may also have a long half-life, which could enhance its bioavailability .

Result of Action

The result of this compound’s action is the inhibition of bacterial growth and the prevention of spore outgrowth . This is achieved through the two mechanisms of action mentioned earlier: the inhibition of cell wall biosynthesis and the formation of pores in the bacterial membrane .

Action Environment

The action of this compound is influenced by environmental factors. For instance, its antibacterial activity is predominantly against Gram-positive bacteria . This is because its relatively large size prevents it from penetrating the outer membrane of Gram-negative bacteria . Furthermore, the stability of this compound against protease degradation is influenced by its unique intramolecular ring structures formed by the thioether amino acids this compound or methylthis compound .

Future Directions

Lanthionine and its derivatives hold great potential as biotherapeutics, especially at a time when novel and more effective therapies are required. The structural diversity of lantibiotics could be exploited for designing novel lantipeptides with higher efficacy. Future studies might explore this compound levels in schizophrenia, or perhaps even use in disease palliation.

Biochemical Analysis

Biochemical Properties

Lanthionine plays a crucial role in the biochemical reactions of lanthipeptides. It interacts with various enzymes and proteins during the biosynthesis of lanthipeptides . The nature of these interactions involves the formation of thioether cross-linked amino acids, which are characteristic of lanthipeptides .

Cellular Effects

The effects of this compound on cells and cellular processes are primarily observed through its role in the biosynthesis of lanthipeptides. These peptides have been shown to have potent antimicrobial, anti-inflammatory, and anti-viral activities . The presence of this compound in these peptides influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

This compound exerts its effects at the molecular level through its involvement in the biosynthesis of lanthipeptides. This process involves the dehydration of Ser/Thr residues and intramolecular addition of Cys thiols to the resulting dehydro amino acids . These reactions are facilitated by unique this compound synthetases, termed LanL enzymes .

Temporal Effects in Laboratory Settings

The effects of this compound over time in laboratory settings are primarily observed through its role in the biosynthesis of lanthipeptides. The stability and long-term effects of this compound on cellular function are reflected in the potent biological activities of these peptides .

Metabolic Pathways

This compound is involved in the metabolic pathways of lanthipeptides. These pathways involve the dehydration of Ser/Thr residues and intramolecular addition of Cys thiols to the resulting dehydro amino acids .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are facilitated through its role in the biosynthesis of lanthipeptides. The presence of this compound in these peptides could influence their localization or accumulation within cells .

Subcellular Localization

The subcellular localization of this compound is primarily observed through its presence in lanthipeptides. These peptides are targeted to specific cellular compartments or organelles, potentially influencing the activity or function of this compound .

Q & A

Q1: What is the molecular formula and weight of lanthionine?

A1: this compound has the molecular formula C6H12N2O4S and a molecular weight of 208.23 g/mol.

Q2: What makes this compound unique compared to other amino acids?

A2: Unlike standard amino acids, this compound is a non-proteinogenic amino acid characterized by a thioether bridge connecting two alanine residues at their β-carbons. This thioether bridge significantly impacts its conformational flexibility and biological activity. []

Q3: Is this compound stable under different conditions?

A3: this compound exhibits varying stability depending on the conditions. It displays good stability in acidic solutions but can undergo racemization at high temperatures or prolonged exposure. [] Conversely, this compound shows temperature-dependent changes in specific rotation in alkaline solutions. []

Q4: What enzymatic reactions are involved in this compound biosynthesis?

A4: this compound biosynthesis occurs through a two-step process often catalyzed by a single enzyme, like ProcM in Prochlorococcus MIT9313. [] Initially, a dehydratase enzyme acts on serine and threonine residues within a precursor peptide, converting them to dehydroalanine and dehydrobutyrine, respectively. [] Then, a cyclase enzyme catalyzes the addition of cysteine residues to these dehydrated residues, forming the thioether bonds characteristic of this compound and methylthis compound. [, ]

Q5: What is the significance of this compound in the formation of lantibiotics?

A5: this compound, along with its methylated derivative methylthis compound, are key structural components of lantibiotics. [] These thioether bridges contribute to the rigidity and stability of lantibiotics, influencing their antimicrobial activity and resistance to enzymatic degradation. [, ]

Q6: How does the stereochemistry of this compound affect the biological activity of lantibiotics?

A6: The specific stereochemistry of this compound and methylthis compound residues within lantibiotics is crucial for their biological activity. [, ] For instance, in prochlorosins, all methyllanthionines exhibit a (2S,3S,6R) configuration, and lanthionines possess a (2S,6R) configuration. [] These specific configurations are crucial for the antimicrobial activity of prochlorosins.

Q7: How does the introduction of a this compound bridge impact the activity of somatostatin analogs?

A7: Incorporating a this compound bridge into somatostatin analogs significantly enhances their receptor binding selectivity. [] For example, a this compound-containing octapeptide analog exhibited high affinity for the somatostatin receptor subtype 5 (SSTR5) while demonstrating a 50-fold weaker binding affinity for SSTR2b compared to the drug sandostatin. [] This change in selectivity is attributed to the conformational constraints imposed by the this compound bridge.

Q8: How does the this compound modification affect the stability of peptides?

A9: this compound bridges enhance the stability of peptides against enzymatic degradation. In a study comparing the metabolic stability of this compound-sandostatin and sandostatin in rat brain homogenates, the this compound analog displayed a 2.4 times longer half-life. [] This increased stability is due to the conformational constraints and resistance to proteolysis conferred by the thioether bridge.

Q9: What is the role of this compound in cardiovascular health?

A11: this compound, while a byproduct of the beneficial gasotransmitter hydrogen sulfide (H2S), has been identified as a potential uremic toxin. [, , ] Elevated this compound levels, often observed in uremia, are associated with impaired H2S production and may contribute to cardiovascular complications in chronic kidney disease. [, , ]

Q10: What effects does this compound have on endothelial cells?

A12: Studies have shown that this compound, at concentrations found in CKD patients, can induce endothelial cell mineralization in vitro. [] This process is believed to contribute to vascular calcification, a major risk factor for cardiovascular disease. This compound has also been shown to hamper H2S release, reduce cystathionine-β-synthase protein content and glutathionylation, modify miRNA expression, lower VEGF expression, and increase intracellular calcium levels in endothelial cells. []

Q11: What analytical techniques are used to study this compound?

A11: Various analytical methods are employed to study this compound and related compounds. These include:

• High-Performance Liquid Chromatography (HPLC): For separation and quantification of this compound and its isomers in various matrices, including peptidoglycan. []
• Mass Spectrometry (MS) Techniques: Such as Liquid Secondary Ion Mass Spectrometry (LSIMS) and Collisionally Activated Dissociation (CAD) are used to analyze the structure, fragmentation patterns, and modifications of this compound-containing peptides. [, ]
• Nuclear Magnetic Resonance (NMR) Spectroscopy: Employed to determine the three-dimensional structure, ring topologies, and stereochemistry of this compound-containing peptides. [, ]
• Gas Chromatography (GC) Coupled with MS: Utilized for determining the stereochemistry of this compound and methylthis compound residues in peptides. [, ]

Q12: Are there any known substitutes for this compound in peptides?

A15: While this compound analogs have been synthesized to study structure-activity relationships [, , ], there are no known direct substitutes for this compound in naturally occurring peptides like lantibiotics. The unique properties of the thioether bridge make it difficult to replace without affecting the peptide's biological activity.